Cas no 1314724-68-9 (2-(2,6-Dimethylphenyl)-2-methylpropanoic acid)

2-(2,6-Dimethylphenyl)-2-methylpropanoic acid structure
1314724-68-9 structure
Product Name:2-(2,6-Dimethylphenyl)-2-methylpropanoic acid
CAS No:1314724-68-9
MF:C12H16O2
MW:192.254243850708
CID:5565259
PubChem ID:82281535
Update Time:2023-07-11

2-(2,6-Dimethylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1852787
    • 1314724-68-9
    • 2-(2,6-dimethylphenyl)-2-methylpropanoic acid
    • 2-(2,6-Dimethylphenyl)-2-methylpropanoic acid
    • Inchi: 1S/C12H16O2/c1-8-6-5-7-9(2)10(8)12(3,4)11(13)14/h5-7H,1-4H3,(H,13,14)
    • InChI Key: OBSUBCLIICMKDC-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)C1C(C)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

2-(2,6-Dimethylphenyl)-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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